Cas no 1170192-68-3 (4-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one)

4-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one structure
1170192-68-3 structure
Product Name:4-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one
CAS No:1170192-68-3
MF:C15H13N3O2S2
MW:331.412620306015
CID:6277598
PubChem ID:44100114
Update Time:2024-01-14

4-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one
    • 1170192-68-3
    • 4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]-1-[(thiophen-2-yl)methyl]pyrrolidin-2-one
    • AKOS005745922
    • 1-(thiophen-2-ylmethyl)-4-[5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-2-one
    • 1-(thiophen-2-ylmethyl)-4-(5-thiophen-2-yl-1,2,4-oxadiazol-3-yl)pyrrolidin-2-one
    • 4-(5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl)-1-(thiophen-2-ylmethyl)pyrrolidin-2-one
    • F5659-4707
    • Inchi: 1S/C15H13N3O2S2/c19-13-7-10(8-18(13)9-11-3-1-5-21-11)14-16-15(20-17-14)12-4-2-6-22-12/h1-6,10H,7-9H2
    • InChI Key: UVYMKXDRWFXAIQ-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CN1C(CC(C2=NOC(C3=CC=CS3)=N2)C1)=O

Computed Properties

  • Exact Mass: 331.04491901g/mol
  • Monoisotopic Mass: 331.04491901g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 116Ų

4-5-(thiophen-2-yl)-1,2,4-oxadiazol-3-yl-1-(thiophen-2-yl)methylpyrrolidin-2-one Pricemore >>

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